Cas no 2228728-41-2 (3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanenitrile
• CAS No: 2228728-41-2
• MF: C₉H₉BrN₂O₂
• MW: 257.083961248398
• CID: 6536486
• PubChem ID: 165669518
• Update Time: 2025-07-21

3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanenitrile
• EN300-1907509
• 2228728-41-2

• Inchi： 1S/C9H9BrN2O2/c1-14-8-5-12-4-6(10)9(8)7(13)2-3-11/h4-5,7,13H,2H2,1H3
• InChI Key： RSHZQVBIRZFGEI-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C(CC#N)O)OC

Computed Properties

• Exact Mass: 255.98474g/mol
• Monoisotopic Mass: 255.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.1Ų

Additional information on 3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanenitrile

Introduction to 3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanenitrile (CAS No. 2228728-41-2)

3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanenitrile, identified by its Chemical Abstracts Service (CAS) number 2228728-41-2, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic nitrile derivative has garnered attention due to its structural complexity and potential biological activities, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanenitrile features a pyridine core substituted with a bromo group at the 3-position and a methoxy group at the 5-position, coupled with a hydroxyl-bearing propanenitrile side chain. This unique arrangement contributes to its versatility, enabling interactions with various biological targets. The presence of both electrophilic and nucleophilic sites in its structure allows for diverse functionalization, which is crucial for medicinal chemistry applications.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known to exhibit properties such as kinase inhibition, antiviral, and anti-inflammatory effects. The bromo and methoxy substituents in 3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanenitrile enhance its reactivity, making it an attractive intermediate for synthesizing more complex molecules. Researchers have leveraged these features to develop novel therapeutic agents targeting diseases such as cancer, infectious disorders, and neurodegenerative conditions.

One of the most compelling aspects of 3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanenitrile is its potential as a building block for kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers can modulate these pathways to achieve therapeutic effects. The pyridine moiety in 3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanenitrile provides a suitable scaffold for interacting with the ATP-binding pockets of kinases, while the nitrile and hydroxyl groups offer additional opportunities for optimization.

Recent studies have highlighted the importance of 3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanenitrile in the development of antiviral agents. The structural features of this compound allow it to mimic natural substrates or interfere with viral enzymes, thereby inhibiting viral replication. For instance, modifications to the pyridine ring or the side chain can enhance binding affinity to viral proteases or polymerases. This adaptability makes 3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanenitrile a promising candidate for combating emerging viral threats.

The hydroxyl group in 3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanenitrile also contributes to its utility in drug design by providing a site for further derivatization. Hydroxyl groups can participate in hydrogen bonding interactions with biological targets, improving binding affinity and selectivity. Additionally, they can be oxidized or reduced to introduce additional functional groups, expanding the chemical space available for drug development. This flexibility has been exploited in synthesizing analogs with enhanced pharmacological properties.

From a synthetic chemistry perspective, 3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanenitrile serves as an excellent precursor for constructing more complex molecules. The bromo and methoxy substituents facilitate cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of aryl or heteroaryl groups at various positions. Similarly, the nitrile group can be converted into amides or carboxylic acids through hydrolysis or reduction reactions. These transformations provide chemists with powerful tools for generating novel compounds with tailored biological activities.

The pharmaceutical industry has recognized the potential of 3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanenitrile as an intermediate in drug development pipelines. Its structural motifs are reminiscent of known bioactive molecules, suggesting that derivatives thereof may exhibit similar therapeutic effects. Preclinical studies have begun to explore the pharmacological profile of various analogs derived from this compound, providing insights into their efficacy and safety profiles. These studies are crucial for advancing promising candidates into clinical trials and ultimately into market-ready drugs.

In conclusion, 2228728-41-2 represents a versatile and innovative compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications for this compound, 2228728-41-2 is poised to play an increasingly important role in drug discovery and development efforts worldwide.